2-(3-Methoxypyridin-2-YL)acetic acid
Overview
Description
2-(3-Methoxypyridin-2-YL)acetic acid is a chemical compound with the molecular formula C8H9NO3 . It has a molecular weight of 167.16 .
Molecular Structure Analysis
The IUPAC name for this compound is (3-methoxy-2-pyridinyl)acetic acid . The InChI code is 1S/C8H9NO3/c1-12-7-3-2-4-9-6(7)5-8(10)11/h2-4H,5H2,1H3,(H,10,11) .Scientific Research Applications
Chemical Synthesis
“2-(3-Methoxypyridin-2-YL)acetic acid” is a chemical compound with the molecular formula C8H9NO3 . It is used in the field of chemical synthesis for the production of various other compounds .
Drug Discovery
The presence of the methoxypyridine group in “2-(3-Methoxypyridin-2-YL)acetic acid” hints at possible applications in drug discovery. The compound could potentially be used as a building block in the synthesis of new pharmaceuticals.
Medicinal Chemistry
In medicinal chemistry, fluorine substitution is a common tactic to improve the potency and pharmacokinetic properties of drugs. As such, “2-(3-Methoxypyridin-2-YL)acetic acid” could be used in the development of new drugs due to its unique structure.
Thymidine Mimic in Watson-Crick Base Pairs
A study has evaluated 2-methoxypyridine as a cationic thymidine mimic in the A-T base pair . The goal was to enhance the thermal stability of DNA double helix without compromising the sequence selectivity .
Nucleic Acid Base Pair Analogues
The development of nucleic acid base pair analogues that use new modes of molecular recognition is important for fundamental research and practical applications . “2-(3-Methoxypyridin-2-YL)acetic acid” could potentially be used in this area of research .
Genetic Information Storage and Replication
Modified nucleosides that extend and diversify Watson-Crick base pairing schemes are used in novel systems for genetic information storage and replication . “2-(3-Methoxypyridin-2-YL)acetic acid” could potentially be used in this field .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-(3-methoxypyridin-2-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3/c1-12-7-3-2-4-9-6(7)5-8(10)11/h2-4H,5H2,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPKXCVNZKVPQFE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(N=CC=C1)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40696466 |
Source
|
| Record name | (3-Methoxypyridin-2-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40696466 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1000515-98-9 |
Source
|
| Record name | (3-Methoxypyridin-2-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40696466 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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